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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance
the efficacy of Roundup (glyphosate) in experimental settings through the use of adjuvants.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the application and assessment of
glyphosate and adjuvant mixtures.

Q1: Why am | seeing reduced glyphosate efficacy despite using the recommended
concentration?

Al: Reduced efficacy can stem from several factors, often related to the spray solution's water
quality. Hard water containing high levels of cations like calcium (Ca2*), magnesium (Mg3*),
and iron (Fe3*) can antagonize glyphosate.[1][2] These positively charged ions bind to the
negatively charged glyphosate molecule, forming less soluble complexes that are poorly
absorbed by plants.[1][2]

e Troubleshooting Tip: Condition your water by adding ammonium sulfate (AMS) to the tank
before adding glyphosate.[1][3] The sulfate ions in AMS will bind with the hard water cations,
preventing them from inactivating the glyphosate.[1]

Q2: My glyphosate formulation is "fully loaded," but weed control is still suboptimal. Should |
add more surfactant?
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A2: While many commercial glyphosate products are "fully loaded" with a surfactant system,
additional non-ionic surfactant (NIS) may be necessary under certain conditions, such as when
dealing with weed species that have waxy or hairy leaf surfaces.[1][4] However, it is crucial to
consult the product label, as some formulations may not recommend the addition of extra
adjuvants.[1][4] Also, using crop oil concentrates (COC) or methylated seed oils (MSO) with
glyphosate is generally not recommended as research indicates they can reduce weed control
compared to NIS.[1][4]

o Troubleshooting Tip: If the product label allows, consider adding a non-ionic surfactant at a
concentration of 0.25% to 1.0% v/v.[1][4]

Q3: How long after application should | expect to see the effects of glyphosate with adjuvants?

A3: The speed of action can be influenced by the adjuvant used, the weed species, and
environmental conditions. Adjuvants that enhance absorption and translocation can lead to
faster visual symptoms. For example, studies have shown significant glyphosate uptake within
hours of application when certain surfactants are used. However, complete plant death may still
take several days to weeks.

Q4: Can the choice of adjuvant affect different weed species differently?

A4: Yes, the effectiveness of an adjuvant can be highly dependent on the target weed species.
[5] Factors such as leaf surface characteristics (e.g., waxiness, hairiness) and cuticle
composition can influence how well a surfactant facilitates glyphosate penetration.[6] For
instance, an adjuvant that is highly effective on a broadleaf weed may be less effective on a
grass species.[5]

Q5: I've added ammonium sulfate, but my results are still inconsistent. What could be the
issue?

A5: In addition to water hardness, other factors can influence AMS efficacy. The order of mixing
is critical; AMS must be added to the water and allowed to dissolve completely before adding
glyphosate.[1][7] Adding AMS after glyphosate will not reverse the antagonistic effects of hard
water cations.[1] Furthermore, ensure you are using a spray-grade AMS at the recommended
rate, typically 8.5 to 17 pounds per 100 gallons of spray solution.[1][4] Other nitrogen fertilizers,
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like urea ammonium nitrate (UAN), do not provide the same water conditioning benefits as
AMS.[1][4]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the impact of

adjuvants on glyphosate efficacy.

Table 1: Effect of Adjuvants on Glyphosate Efficacy (GRso and LDso)

Weed . Glyphosate Glyphosate %

. Adjuvant Parameter . .
Species Alone + Adjuvant Reduction
Lolium Non-ionic GRso (g

o 22% - 24%
rigidum Surfactant ae/ha)t
LDso (g
42% - 44%
ae/ha)?
Conyza Non-ionic GRso (g
_ 22% - 24%
canadensis Surfactant ae/ha)t
LDso (g
42% - 44%
ae/ha)?

1GRso: The glyphosate rate required to reduce plant dry weight by 50%.[8][9][10] 2LDso: The
glyphosate rate required to cause 50% plant mortality.[8][9][10]

Table 2: Impact of Adjuvants on Glyphosate Absorption
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% Absorption % Absorption

. . Time After
Weed Species Adjuvant (Glyphosate (Glyphosate +
Treatment ;
Alone) Adjuvant)
Conyza Non-ionic )
) 96 hours Lower Higher
canadensis Surfactant
) o Non-ionic )
Lolium rigidum 96 hours Lower Higher
Surfactant
Convolvulus Polyethoxylated ]
) i 24-36 hours 9% 2-3 fold increase
arvensis Tallow Amine

Table 3: Influence of Ammonium Sulfate (AMS) on Glyphosate Efficacy in Hard Water

Water . . Efficacy Loss Efficacy Loss
Adjuvant Weed Species . .
Hardness without AMS with AMS
) Not significantly
Ammonium )
1,000 ppm Annual Ryegrass 86% different from
Sulfate
soft water
Ammonium
3,000 ppm Annual Ryegrass  90% 62%
Sulfate

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the technical support
center.

Protocol 1: Greenhouse Dose-Response Assay for
Adjuvant Efficacy

Objective: To determine the effect of an adjuvant on the dose of glyphosate required to control

a target weed species.

Materials:
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Target weed species (e.g., Lolium rigidum, Conyza canadensis) grown in pots to the 3-4 leaf
stage.

Glyphosate formulation (without pre-mixed surfactant).
Test adjuvant (e.g., non-ionic surfactant).

Laboratory spray chamber equipped with flat fan nozzles.
Analytical balance and volumetric flasks.

Methodology:

Plant Preparation: Grow weeds under controlled greenhouse conditions (e.g., 26/18°C
day/night, 16h photoperiod).[6]

Herbicide Preparation: Prepare a stock solution of glyphosate. Create a dilution series to
achieve a range of application rates (e.g., 0, 31.25, 62.5, 125, 250, 500, 1000, 2000 g
ae/ha).[6] Prepare two sets of these dilutions: one with glyphosate only and one with
glyphosate plus the test adjuvant at the desired concentration (e.g., 0.5% v/v).

Herbicide Application: Apply the herbicide solutions to the plants using a laboratory spray
chamber calibrated to deliver a specific volume (e.g., 200 L/ha) at a constant pressure.[6]
Ensure uniform coverage of the foliage.

Post-Application Care: Return the treated plants to the greenhouse and maintain them under
the same controlled conditions.

Data Collection: After a specified period (e.g., 21 days), harvest the above-ground plant
material.[6] Determine the dry weight of each plant after drying in an oven. Also, record the
number of surviving plants for each treatment.

Data Analysis: Analyze the dry weight and survival data using a non-linear regression model
(e.g., three-parameter log-logistic equation) to calculate the GRso and LDso values for
glyphosate with and without the adjuvant.[6]
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Protocol 2: Measuring Surface Tension of Herbicide
Solutions

Objective: To quantify the effect of a surfactant on the surface tension of a glyphosate solution.

Materials:

Tensiometer (e.g., force tensiometer with a Wilhelmy plate).[11]
Glyphosate solution.

Test surfactant.

Glass container.

lonized air blower.

Methodology:

Solution Preparation: Prepare the glyphosate solution with and without the surfactant at the
desired concentration.

Tensiometer Setup: Place the solution in a clean glass container and position it in the
tensiometer.[11]

Bubble Removal: Use an ionized air blower to remove any bubbles from the surface of the
solution that could interfere with the measurement.[11]

Measurement: Raise the container until the solution makes contact with the Wilhelmy plate.
Slowly lower the container and measure the force required to pull the plate free from the
liquid.[11]

Replication: Record multiple measurements (e.g., five) and calculate the average surface
tension.[11] A lower surface tension value indicates better spreading properties.

Visualizations
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The following diagrams illustrate key concepts related to improving glyphosate efficacy with
adjuvants.

Hard Water Antagonism

Glyphosate-Cation Complex Reduced Absorption

Glyphosate

Click to download full resolution via product page

Mechanism of hard water antagonism on glyphosate.
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AMS Mitigating Hard Water Effects

Glyphosate TMEE i) Active Glyphosate
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How AMS prevents glyphosate inactivation.
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Experimental Workflow: Adjuvant Efficacy Testing
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3-4 Leaf Stage

l

Prepare Glyphosate +/- Adjuvant
Dilution Series

Spray Application

Greenhouse Incubation
(21 days)

Collect Survival and
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Calculate GRso and LDso

Click to download full resolution via product page

Workflow for greenhouse adjuvant efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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